Cas no 2137878-91-0 (2,2-Difluoro-3-(oxan-3-ylamino)propanoic acid)

• Product Name: 2,2-Difluoro-3-(oxan-3-ylamino)propanoic acid
• CAS No: 2137878-91-0
• MF: C₈H₁₃F₂NO₃
• MW: 209.190529584885
• CID: 5299628
• Update Time: 2025-06-09

2,2-Difluoro-3-(oxan-3-ylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-[(oxan-3-yl)amino]propanoic acid
• 2,2-Difluoro-3-(oxan-3-ylamino)propanoic acid
• Propanoic acid, 2,2-difluoro-3-[(tetrahydro-2H-pyran-3-yl)amino]-

• Inchi： 1S/C8H13F2NO3/c9-8(10,7(12)13)5-11-6-2-1-3-14-4-6/h6,11H,1-5H2,(H,12,13)
• InChI Key： RRTLRHVDJUWBBC-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC1COCCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• XLogP3: -1.3
• Topological Polar Surface Area: 58.6

Additional information on 2,2-Difluoro-3-(oxan-3-ylamino)propanoic acid

2,2-Difluoro-3-(oxan-3-ylamino)propanoic Acid: A Comprehensive Overview

2,2-Difluoro-3-(oxan-3-ylamino)propanoic acid, also known by its CAS registry number CAS 2137878-91-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines fluorinated groups with an oxane ring and an amino acid backbone. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and materials science.

The molecular structure of 2,2-difluoro-3-(oxan-3-ylamino)propanoic acid is defined by a propanoic acid backbone, where the central carbon is substituted with two fluorine atoms and an oxane ring. The oxane ring, also known as a tetrahydropyran ring, introduces additional complexity to the molecule, enhancing its potential for bioactivity. Recent studies have focused on the synthesis and characterization of this compound, as well as its role in various chemical reactions and biological systems.

One of the key areas of research involving CAS 2137878-91-0 is its application in drug design. The presence of fluorine atoms in the molecule contributes to its lipophilicity, which is a critical property for drug candidates aiming to cross cellular membranes. Additionally, the oxane ring provides opportunities for further functionalization, enabling researchers to explore diverse chemical modifications that could enhance bioavailability or target specificity.

Recent advancements in synthetic chemistry have led to more efficient methods for synthesizing 2,2-difluoro-3-(oxan-3-ylamino)propanoic acid. These methods often involve multi-step reactions that combine fluorination techniques with ring-forming processes. For instance, one approach utilizes nucleophilic substitution reactions to introduce the fluorine atoms while simultaneously forming the oxane ring. Such strategies not only improve yield but also reduce the overall cost of production.

The biological activity of CAS 2137878-91-0 has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits promising anti-inflammatory and antioxidant properties. In particular, its ability to modulate cellular signaling pathways involved in inflammation has garnered attention from researchers exploring novel therapeutic agents for chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, 2,2-difluoro-3-(oxan-3-ylamino)propanoic acid has shown potential in materials science. Its unique structure allows it to act as a building block for more complex molecules with tailored properties. For example, it can be used in the synthesis of polymers with enhanced thermal stability or as a precursor for advanced materials in electronics.

The environmental impact of CAS 2137878-91-0 is another area of growing interest. Researchers are examining its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems or human health. Preliminary data indicate that the compound exhibits low acute toxicity; however, long-term studies are still needed to fully assess its environmental footprint.

In conclusion, 2,2-difluoro-3-(oxan-3-y amino)propanoic acid, or CAS 2137878 -91 -0 strong>, represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and promising biological properties make it a valuable tool for researchers in drug discovery and materials science. As ongoing studies continue to uncover new insights into its potential uses and effects, this compound is poised to play an increasingly important role in advancing modern chemistry and medicine.